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Compound of Interest

Compound Name: MK-8745

Cat. No.: B1683908

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of MK-8745, a potent and selective Aurora A kinase inhibitor. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Solubility

MK-8745 is a small molecule inhibitor with the following chemical properties:

Property Value

CAS Number 885325-71-3
Molecular Formula C20H19CIFNsOS
Molecular Weight 431.91 g/mol [1]
Appearance Solid powder[2]

MK-8745 exhibits varying solubility in different solvents. It is highly soluble in Dimethyl
Sulfoxide (DMSO) and has limited solubility in ethanol and water. For optimal results, it is
recommended to use fresh, high-purity DMSO.

Table 1: Solubility of MK-8745 in Common Solvents
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Solvent Solubility Notes

Use of fresh DMSO is
DMSO =100 mg/mL (231.53 mM)[1] recommended as moisture can
reduce solubility.[3]

Gentle warming and sonication
Ethanol = 2.28 mg/mL may be required to fully
dissolve the compound.[4]

Water Insoluble

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use

This protocol describes the preparation of a 10 mM MK-8745 stock solution in DMSO.
Materials:

o MK-8745 powder

Anhydrous DMSO (Biotechnology grade)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Ultrasonic bath
Procedure:

» Weighing the Compound: Accurately weigh the desired amount of MK-8745 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.319 mg of MK-8745.
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» Solvent Addition: Add the calculated volume of DMSO to the vial containing the MK-8745
powder. For a 10 mM solution, add 1 mL of DMSO for every 4.319 mg of compound.

» Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If
necessary, gently warm the tube to 37°C for 10 minutes and/or use an ultrasonic bath to aid
dissolution.[4][5]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).[1][5]

Table 2: Volume of DMSO for Preparing Various Concentrations of MK-8745 Stock Solutions

Desired Concentration Mass of MK-8745 Volume of DMSO
1mM 1mg 2.3153 mL[1]

5 mM 1mg 0.4631 mL[1]

10 mM 1mg 0.2315 mL[1]

1 mM 5mg 11.5765 mL[1]

5 mM 5mg 2.3153 mL[1]

10 mM 5mg 1.1576 mL[1]

1mM 10 mg 23.1530 mL[1]

5 mM 10 mg 4.6306 mL[1]

10 mM 10 mg 2.3153 mL[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the high-concentration stock solution to prepare working
solutions for treating cells in culture.
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Materials:

10 mM MK-8745 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes
Procedure:
e Thawing: Thaw a single aliquot of the 10 mM MK-8745 stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for your experiment. For example, to prepare a 10
MM working solution, dilute the 10 mM stock solution 1:1000 in culture medium. It is
recommended to perform intermediate dilutions to ensure accuracy.

o Application to Cells: Add the appropriate volume of the final working solution to your cell
culture plates. Ensure the final concentration of DMSO in the culture medium is low (typically
<0.1%) to avoid solvent-induced toxicity.

e Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.

Visualization of Key Processes
MK-8745 Mechanism of Action

MK-8745 is a selective inhibitor of Aurora A kinase, a key regulator of mitotic progression.[3][4]
Inhibition of Aurora A by MK-8745 leads to G2/M cell cycle arrest and, in p53 wild-type cells,
induces p53-dependent apoptosis.[1][3][6]
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Caption: Signaling pathway of MK-8745 action.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing MK-8745 stock and
working solutions.
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Stock Solution Preparation
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Caption: Workflow for preparing MK-8745 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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